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Compound of Interest

Compound Name: Acid Brown 425

Cat. No.: B1168376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of protein-based textile

fibers (wool, silk) and synthetic polyamides (nylon) using Acid Brown 425. This document

includes experimental procedures, data presentation, and diagrams to illustrate the workflow

and underlying chemical principles.

Introduction
Acid Brown 425 is a synthetic, water-soluble anionic dye belonging to the metal-complex azo

dye class.[1] It is primarily utilized in the textile and leather industries for its affinity for protein

fibers and polyamides, producing a yellowish-brown hue.[2] The dye forms strong ionic bonds

with the amino groups in these fibers, resulting in good color retention.[3] These protocols are

designed for laboratory-scale applications to achieve consistent and reproducible staining

results for research and development purposes.

Data Presentation
The performance of Acid Brown 425 can be quantified by assessing its color fastness to

various environmental factors. While specific data for Acid Brown 425 is not readily available

in public literature, the following table summarizes typical performance characteristics of similar

metal-complex acid dyes on protein and polyamide fibers.
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Parameter
Test
Method

Wool Silk Nylon
Typical
Rating/Valu
e

Washing

Fastness
ISO 105-C06 Good Good Good

2-4 (Grey

Scale)[4]

Light

Fastness
ISO 105-B02 Excellent Excellent Excellent

6-7 (Blue

Wool Scale)

Rubbing

Fastness

(Dry)

ISO 105-X12 Excellent Excellent Excellent
4-5 (Grey

Scale)[4]

Rubbing

Fastness

(Wet)

ISO 105-X12 Good Good Good
3-4 (Grey

Scale)

Dye

Exhaustion

(%)

Spectrophoto

metry
70-85% 70-85% 85-95%

Varies with

conditions[5]

Dye Fixation

(%)

Spectrophoto

metry
85-95% 85-95% 90-98%

Varies with

conditions[5]

Note: The values presented are representative of metal-complex acid dyes and may vary

depending on the specific substrate, dye concentration, and processing conditions.

Experimental Protocols
Materials and Reagents:

Acid Brown 425 dye powder

Wool, silk, or nylon textile fibers/fabric

Distilled or deionized water

Glacial acetic acid or white vinegar
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Sodium chloride (optional, as a leveling agent)[3]

Non-ionic detergent

Beakers or dye pots (stainless steel or glass)

Heating plate or water bath

Stirring rods

Graduated cylinders and pipettes

pH meter or pH strips

Safety glasses, gloves, and lab coat

Protocol 1: Staining of Wool and Silk Fibers (Stove-Top Method)

Fiber Preparation:

Weigh the dry textile material.

Wash the fibers in a solution of 1 g/L non-ionic detergent at 40-50°C for 15-20 minutes to

remove any impurities.

Rinse thoroughly with warm, then cold water.

The material should be damp before introducing it to the dyebath.

Dyebath Preparation:

Calculate the required amount of Acid Brown 425. For a medium brown shade, a 1% "on

weight of fiber" (owf) concentration is recommended (e.g., 1 gram of dye for 100 grams of

fiber).

Prepare a stock solution by dissolving the dye powder in a small amount of hot distilled

water.
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Fill a beaker or dye pot with enough water to allow the textile to be fully submerged and

move freely (a liquor ratio of 20:1 to 40:1 is common; e.g., 2 to 4 liters of water for 100

grams of fiber).

Add the dye stock solution to the water and stir until fully dispersed.

Dyeing Procedure:

Adjust the pH of the dyebath to 4.0-5.5 using acetic acid or vinegar.

Introduce the wet textile fibers to the dyebath.

Slowly raise the temperature of the dyebath to 85-95°C over 30 minutes, stirring gently

and intermittently.

Maintain this temperature for 45-60 minutes, continuing to stir periodically to ensure even

dyeing.

After the dyeing period, allow the dyebath to cool gradually to around 50-60°C before

removing the fibers.

Rinsing and Drying:

Rinse the dyed fibers with warm water until the water runs clear.

Perform a final rinse with cold water.

Gently squeeze out excess water and air dry at room temperature, away from direct

sunlight.

Protocol 2: Staining of Nylon Fibers

The protocol for nylon is similar to that for wool and silk, with minor adjustments:

Fiber Preparation: Follow the same procedure as for wool and silk.

Dyebath Preparation: Follow the same procedure as for wool and silk.

Dyeing Procedure:
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Adjust the pH of the dyebath to 4.5-6.0.

Introduce the wet nylon fibers.

Gradually increase the temperature to a near boil (98-100°C) over 30-45 minutes.

Maintain this temperature for 30-60 minutes, with gentle agitation.

Rinsing and Drying: Follow the same procedure as for wool and silk.

Mandatory Visualizations
Caption: Experimental workflow for Acid Brown 425 staining of textile fibers.

Caption: Interaction between Acid Brown 425 and textile fibers.

Safety Precautions
Always work in a well-ventilated area or under a fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a lab coat.

Avoid inhalation of dye powder.

In case of skin or eye contact, rinse immediately with plenty of water and seek medical

attention if irritation persists.

Consult the Safety Data Sheet (SDS) for Acid Brown 425 for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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